Cas no 62553-49-5 (N1-(3-morpholinopropyl)benzene-1,2-diamine)
62553-49-5 structure
Product Name:N1-(3-morpholinopropyl)benzene-1,2-diamine
CAS No:62553-49-5
MF:C13H21N3O
MW:235.3253428936
CID:2196096
PubChem ID:22013772
Update Time:2025-04-21
N1-(3-morpholinopropyl)benzene-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- N1-(3-morpholinopropyl)benzene-1,2-diamine
- AKOS009361671
- DB-352544
- MFCD10699321
- F1911-3670
- 62553-49-5
- N1-[3-(morpholin-4-yl)propyl]benzene-1,2-diamine
- N-(3-morpholinopropyl)-1,2-benzenediamine
- IIISXLQLWIFUIE-UHFFFAOYSA-N
- SCHEMBL7973929
-
- Inchi: 1S/C13H21N3O/c14-12-4-1-2-5-13(12)15-6-3-7-16-8-10-17-11-9-16/h1-2,4-5,15H,3,6-11,14H2
- InChI Key: IIISXLQLWIFUIE-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)CCCNC1C=CC=CC=1N
Computed Properties
- Exact Mass: 235.168462302Da
- Monoisotopic Mass: 235.168462302Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 50.5Ų
N1-(3-morpholinopropyl)benzene-1,2-diamine Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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